Cas no 77266-56-9 (methyl 4-(1-aminopropan-2-yl)benzoate)

Methyl 4-(1-aminopropan-2-yl)benzoate is a versatile benzoate ester derivative featuring both an ester and an amine functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound’s structure allows for further functionalization, enabling its use in the development of bioactive molecules and fine chemicals. Its amine group provides a reactive site for derivatization, while the ester moiety offers stability and compatibility with various reaction conditions. This compound is particularly useful in medicinal chemistry for the synthesis of analogs and prodrugs. High purity and well-defined reactivity make it a reliable choice for research and industrial applications.

methyl 4-(1-aminopropan-2-yl)benzoate structure

77266-56-9 structure

Product Name:methyl 4-(1-aminopropan-2-yl)benzoate

CAS No:77266-56-9

MF:C₁₁H₁₅NO₂

MW:193.242303133011

CID:4182115

PubChem ID:54354813

Update Time:2025-10-13

methyl 4-(1-aminopropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(2-amino-1-methylethyl)-, methyl ester
- methyl 4-(1-aminopropan-2-yl)benzoate
- EN300-1850942
- Methyl4-(1-aminopropan-2-yl)benzoate
- 77266-56-9
- SCHEMBL8735702
- Inchi： 1S/C11H15NO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h3-6,8H,7,12H2,1-2H3
- InChI Key： UIJNBGGHLRGMTQ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(C(C)CN)C=C1

Computed Properties

Exact Mass: 193.110278721Da
Monoisotopic Mass: 193.110278721Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.3Å²

methyl 4-(1-aminopropan-2-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099812-1g	Methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9	95%	1g	$780.44	2023-09-01
Enamine	EN300-1850942-0.05g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		0.05g	$660.0	2023-09-19
Enamine	EN300-1850942-0.1g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		0.1g	$691.0	2023-09-19
Enamine	EN300-1850942-0.25g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		0.25g	$723.0	2023-09-19
Enamine	EN300-1850942-0.5g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		0.5g	$754.0	2023-09-19
Enamine	EN300-1850942-1.0g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		1g	$1057.0	2023-06-01
Enamine	EN300-1850942-2.5g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		2.5g	$1539.0	2023-09-19
Enamine	EN300-1850942-5.0g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		5g	$3065.0	2023-06-01
Enamine	EN300-1850942-10.0g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		10g	$4545.0	2023-06-01
Enamine	EN300-1850942-1g	methyl 4-(1-aminopropan-2-yl)benzoate	77266-56-9		1g	$785.0	2023-09-19